Cas no 125093-93-8 (VIP ANTAGONIST)

• Product Name: VIP ANTAGONIST
• CAS No: 125093-93-8
• MF: C₁₅₄H₂₅₇N₄₉O₄₀S
• MW: 3467.05771136284
• MDL: MFCD00080365
• CID: 152299
• Update Time: 2025-10-16

VIP ANTAGONIST Chemical and Physical Properties

Names and Identifiers

• L-Aspartamide,L-lysyl-L-prolyl-L-arginyl-L-arginyl-L-prolyl-L-tyrosyl-L-threonyl-L-a-aspartyl-L-asparaginyl-L-tyrosyl-L-threonyl-L-arginyl-L-leucyl-L-arginyl-L-lysyl-L-glutaminyl-L-methionyl-L-alanyl-L-valyl-L-lysyl-L-lysyl-L-tyrosyl-L-leucyl-L-asparaginyl-L-seryl-L-isoleucyl-L-leucyl-
• L-Aspartamide,L-lysyl-L-prolyl-L-arginyl-L-arginyl-L-prolyl-L-tyrosyl-L-threonyl-L-a-aspartyl-...
• L-Aspartamide,L-lysyl-L-prolyl-L-arginyl-L-arginyl-L-prolyl-L-tyrosyl-L-threonyl-L-a-aspartyl-L-asparaginyl-L-tyrosyl-L-threo
• H-Lys-Pro-Arg-Arg-Pro-Tyr-Thr-Asp-Asn-Tyr-Thr-Arg-Leu-Arg-Lys-Gln-Met-Ala-Val-Lys-Lys-Tyr-Leu-Asn-Ser-Ile-Leu-Asn-NH2
• LYS-PRO-ARG-ARG-PRO-TYR-THR-ASP-ASN-TYR-THR-ARG-LEU-ARG-LYS-GLN-MET-ALA-VAL-LYS-LYS-TYR-LEU-ASN-SER-ILE-LEU-ASN-NH2
• 1-L-Lysine-2-L-proline-3-L-arginine-4-L-arginine-5-L-proline-6-L-tyrosine-vasoactive intestinal octacosapeptide (pig)
• VIPi
• VIP ANTAGONIST
• Vip-ne hybrid antag
• KPRRPYTDNYTRLRKQMAVKKYLNSILN-NH2
• Lys-Pro-Arg-arg-Pro-Tyr-vip(7-28)
• (VIP-neurotensin) hybrid antagonist
• VASOACTIVE INTESTINAL PEPTIDE ANTAGONIST
• (LYS1 PRO2 5 ARG3 4 TYR6)-VASOACTIVE &
• (lys1,pro2,5,arg3,4,tyr6)-vasoactive*intestinal P
• Lysyl-prolyl-arginyl-arginyl-prolyl-tyrosyl-vip(7-28)
• CID 102602038
• H-LYS-PRO-ARG-ARG-PRO-TYR-THR-ASP-ASN-TYR-THR-ARG-LEU-ARG-LYS-GLN-MET-ALA-VAL-LYS-LYS-TYR-LEU-ASN-SE
• Vasoactive intestinal octac

• MDL： MFCD00080365
• Inchi： 1S/C154H257N49O40S/c1-15-81(10)120(146(239)195-104(68-79(6)7)134(227)187-101(123(164)216)72-115(161)211)199-142(235)111(76-204)197-138(231)109(74-117(163)213)192-135(228)103(67-78(4)5)189-136(229)105(69-85-40-46-88(207)47-41-85)190-130(223)93(32-18-22-57-157)179-127(220)94(33-19-23-58-158)184-145(238)119(80(8)9)198-124(217)82(11)177-125(218)99(54-65-244-14)182-132(225)98(52-53-114(160)210)181-126(219)92(31-17-21-56-156)178-128(221)95(34-24-59-173-151(165)166)180-133(226)102(66-77(2)3)188-131(224)97(36-26-61-175-153(169)170)185-147(240)121(83(12)205)200-140(233)106(70-86-42-48-89(208)49-43-86)191-137(230)108(73-116(162)212)193-139(232)110(75-118(214)215)196-148(241)122(84(13)206)201-141(234)107(71-87-44-50-90(209)51-45-87)194-144(237)113-39-29-64-203(113)150(243)100(37-27-62-176-154(171)172)186-129(222)96(35-25-60-174-152(167)168)183-143(236)112-38-28-63-202(112)149(242)91(159)30-16-20-55-155/h40-51,77-84,91-113,119-122,204-209H,15-39,52-76,155-159H2,1-14H3,(H2,160,210)(H2,161,211)(H2,162,212)(H2,163,213)(H2,164,216)(H,177,218)(H,178,221)(H,179,220)(H,180,226)(H,181,219)(H,182,225)(H,183,236)(H,184,238)(H,185,240)(H,186,222)(H,187,227)(H,188,224)(H,189,229)(H,190,223)(H,191,230)(H,192,228)(H,193,232)(H,194,237)(H,195,239)(H,196,241)(H,197,231)(H,198,217)(H,199,235)(H,200,233)(H,201,234)(H,214,215)(H4,165,166,173)(H4,167,168,174)(H4,169,170,175)(H4,171,172,176)/t81-,82-,83+,84+,91-,92-,93-,94-,95-,96-,97-,98-,99-,100-,101-,102-,103-,104-,105-,106-,107-,108-,109-,110-,111-,112-,113-,119-,120-,121?,122?/m0/s1
• InChI Key： FBYWUGLFWCEKAN-LPTVATHXSA-N
• SMILES： S(C)CC[C@@H](C(N[C@@H](C)C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@@H](CC1C=CC(=CC=1)O)C(N[C@H](C(N[C@@H](CC(N)=O)C(N[C@@H](CO)C(N[C@H](C(N[C@H](C(N[C@H](C(N)=O)CC(N)=O)=O)CC(C)C)=O)[C@@H](C)CC)=O)=O)=O)CC(C)C)=O)=O)CCCCN)=O)CCCCN)=O)C(C)C)=O)=O)NC([C@H](CCC(N)=O)NC([C@H](CCCCN)NC([C@H](CCCNC(=N)N)NC([C@H](CC(C)C)NC([C@H](CCCNC(=N)N)NC(C([C@@H](C)O)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](CC(N)=O)NC([C@H](CC(=O)O)NC(C([C@@H](C)O)NC([C@H](CC1C=CC(=CC=1)O)NC([C@@H]1CCCN1C([C@H](CCCNC(=N)N)NC([C@H](CCCNC(=N)N)NC([C@@H]1CCCN1C([C@H](CCCCN)N)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 54
• Hydrogen Bond Acceptor Count: 50
• Heavy Atom Count: 244
• Rotatable Bond Count: 121
• Complexity: 7940
• XLogP3: -12.4
• Topological Polar Surface Area: 1550

Experimental Properties

• Density: 1.48±0.1 g/cm3 (20 ºC 760 Torr),

VIP ANTAGONIST Security Information

• WGK Germany：3
• RTECS：YW8000000
• Storage Condition：−20°C

Additional information on VIP ANTAGONIST

Exploring the Potential of VIP ANTAGONIST (CAS NO: 125093-93-8) in Biomedical Research

The field of biopharmaceuticals has seen significant advancements in recent years, particularly in the development of VIP Antagonist compounds. Among these, CAS NO: 125093-93-8 stands out as a promising compound with potential applications in various therapeutic areas. This article delves into the pharmacological profile, clinical implications, and future prospects of this innovative molecule.

VIP Antagonist, short for Vasoactive Intestinal Peptide (VIP) receptor antagonists, are a class of compounds that inhibit the activity of VIP receptors. These receptors play a crucial role in regulating physiological processes such as smooth muscle relaxation, secretory activities, and immune responses. The development of VIP Antagonist drugs has been driven by their potential to treat conditions like cystic fibrosis, inflammatory bowel disease, and other disorders characterized by excessive mucus production or inflammation.

CAS NO: 125093-93-8 is a highly specific VIP Antagonist that has garnered significant attention due to its unique pharmacological properties. Recent studies have demonstrated its ability to effectively block VIP receptor signaling without affecting other closely related receptors, such as PACAP (Pituitary Adenylate Cyclase Activating Peptide) receptors. This specificity makes CAS NO: 125093-93-8 a valuable tool in both preclinical and clinical research.

One of the most notable advancements in VIP Antagonist research is the identification of its role in modulating mucosal secretions. In conditions like cystic fibrosis, where excessive mucus production leads to respiratory dysfunction, VIP plays a pivotal role in stimulating mucus secretion. By antagonizing VIP receptors, CAS NO: 125093-93-8 offers a novel therapeutic approach to reducing hypersecretion and improving respiratory function.

Recent preclinical trials have highlighted the efficacy of CAS NO: 125093-93-8 in animal models of cystic fibrosis. These studies have shown significant reductions in mucus production, suggesting its potential as a treatment option for this debilitating disease. Furthermore, ongoing research is exploring its applicability in other respiratory disorders, such as asthma and chronic obstructive pulmonary disease (COPD), where excessive airway secretions contribute to disease progression.

Another area of interest lies in the immunomodulatory effects of VIP Antagonist compounds. VIP is known to play a role in immune regulation, and its antagonists have shown promise in modulating inflammatory responses. CAS NO: 125093-93-8 has demonstrated anti-inflammatory properties in various experimental models, making it a potential candidate for the treatment of inflammatory bowel diseases (IBD) such as ulcerative colitis and Crohn's disease.

The development of VIP Antagonist drugs like CAS NO: 125093-93-8 has been further enhanced by advancements in drug delivery systems. Researchers are exploring innovative ways to improve the bioavailability and reduce potential side effects of these compounds. For instance, targeting specific formulations for localized delivery to the respiratory or gastrointestinal tract could maximize therapeutic efficacy while minimizing systemic exposure.

Collaborative efforts between academic institutions, biotech companies, and pharmaceutical giants have accelerated the pace of VIP Antagonist research. Recent partnerships have led to the identification of novel chemical scaffolds with improved potency and selectivity. CAS NO: 125093-93-8 is a prime example of how such collaborative efforts can yield groundbreaking results in the field of biopharmaceuticals.

Looking ahead, the future of VIP Antagonist research appears promising. With ongoing advancements in molecular biology and computational chemistry, there is a growing potential to identify even more effective and selective compounds. CAS NO: 125093-93-8 serves as a testament to the power of interdisciplinary research in driving innovation in the biopharmaceutical industry.

In conclusion, VIP Antagonist drugs like CAS NO: 125093-93-8 represent a significant advancement in the treatment of various diseases. Their unique pharmacological profile, combined with ongoing research and development efforts, positions them as a cornerstone in modern biopharmaceuticals. As the field continues to evolve, these compounds are poised to play an even more crucial role in addressing unmet medical needs.